2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide

• IUPAC Name: 2-[butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide
• InChI: InChI=1S/C13H22N4O/c1-4-6-7-17(9-11(14)18)13-8-10(3)15-12(5-2)16-13/h8H,4-7,9H2,1-3H3,(H2,14,18)
• InChI Key: AMUSLRGASRUANR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC(=O)N)C1=NC(=NC(=C1)C)CC
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol

Description

2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide is a chemical compound that has been the subject of scientific research in recent years. It is a pyrimidine-based compound that has shown potential in various applications, particularly in the field of medicine.

Mechanism of Action

The mechanism of action of 2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide is not fully understood. However, it is believed to work by inhibiting the production of inflammatory cytokines and reducing oxidative stress. It has also been shown to modulate the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide has various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and pain. It has also been shown to improve cognitive function and memory. Additionally, it has been found to have a neuroprotective effect and may help to prevent or slow the progression of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide in lab experiments is its potential therapeutic applications. It has shown promise in the treatment of various diseases and disorders, making it a valuable compound for further research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in medicine.

Future Directions

There are several future directions for research on 2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide. One direction is to further elucidate its mechanism of action to better understand how it works in the body. Another direction is to study its potential applications in the treatment of specific diseases and disorders. Additionally, research could focus on optimizing the synthesis method to improve yields and purity of the product. Finally, further studies could be conducted to investigate any potential side effects or toxicity of the compound.

Synthesis Methods

The synthesis of 2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide involves the reaction of butylamine with 2-ethyl-6-methylpyrimidin-4-amine in the presence of acetic anhydride. The resulting product is then purified using column chromatography. This method has been optimized to produce high yields of pure product.

Scientific Research Applications

2-[Butyl-(2-ethyl-6-methylpyrimidin-4-yl)amino]acetamide has been the subject of scientific research due to its potential applications in medicine. It has been found to have anti-inflammatory properties and has shown promise in the treatment of various diseases such as arthritis, cancer, and Alzheimer's disease. It has also been studied as a potential therapeutic agent for neurological disorders and as an analgesic.